Cas no 2171730-56-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid)

2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid is a specialized Fmoc-protected amino acid derivative, designed for peptide synthesis applications. Its structure features a sterically hindered 2-methylbutanamido group and a pent-4-enoic acid moiety, offering unique conformational constraints for peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. The unsaturated side chain provides opportunities for further functionalization via click chemistry or cross-coupling reactions. This compound is particularly valuable for introducing non-natural amino acid motifs, enhancing peptide stability, or modulating secondary structure. Its high purity and well-defined reactivity profile make it suitable for research in medicinal chemistry and bioconjugation.
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid structure
2171730-56-4 structure
Product Name:2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid
CAS No:2171730-56-4
MF:C25H28N2O5
MW:436.500226974487
CID:5808170
PubChem ID:165876335
Update Time:2025-08-05

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid
    • 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
    • EN300-1538880
    • 2171730-56-4
    • Inchi: 1S/C25H28N2O5/c1-4-9-22(24(29)30)27-23(28)15(2)16(3)26-25(31)32-14-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h4-8,10-13,15-16,21-22H,1,9,14H2,2-3H3,(H,26,31)(H,27,28)(H,29,30)
    • InChI Key: QPJGOIURBAQPLB-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(C)C(NC(C(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1538880-0.05g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
0.05g
$2829.0 2023-05-26
Enamine
EN300-1538880-0.1g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
0.1g
$2963.0 2023-05-26
Enamine
EN300-1538880-0.25g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
0.25g
$3099.0 2023-05-26
Enamine
EN300-1538880-0.5g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
0.5g
$3233.0 2023-05-26
Enamine
EN300-1538880-1.0g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
1g
$3368.0 2023-05-26
Enamine
EN300-1538880-2.5g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
2.5g
$6602.0 2023-05-26
Enamine
EN300-1538880-5.0g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
5g
$9769.0 2023-05-26
Enamine
EN300-1538880-10.0g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
10g
$14487.0 2023-05-26
Enamine
EN300-1538880-50mg
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
50mg
$2829.0 2023-09-26
Enamine
EN300-1538880-100mg
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-enoic acid
2171730-56-4
100mg
$2963.0 2023-09-26

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic Acid (CAS No. 2171730-56-4): An Overview

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid (CAS No. 2171730-56-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structure and functional groups make it an essential building block in the development of novel drugs and biologics.

The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of this group in the compound ensures that the amino functionality remains protected during multi-step synthetic processes, preventing unwanted side reactions and enhancing the overall yield and purity of the final product.

The 2-methylbutanamido moiety in the compound contributes to its hydrophobic character, which is crucial for its interaction with biological targets such as proteins and enzymes. This feature makes it particularly suitable for applications in drug design, where hydrophobic interactions play a vital role in modulating biological activity.

The pent-4-enoic acid segment of the molecule introduces a double bond, which can be selectively modified through various chemical reactions. This functional group provides additional synthetic versatility, allowing researchers to tailor the compound for specific applications, such as conjugation with other biomolecules or incorporation into larger molecular frameworks.

Recent studies have highlighted the potential of Fmoc-amino acid derivatives in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structures exhibit potent anti-cancer activity by selectively inhibiting key enzymes involved in tumor growth and metastasis. Another study in the European Journal of Medicinal Chemistry reported that Fmoc-amino acid derivatives can be used to enhance the bioavailability and efficacy of small molecule drugs by improving their solubility and stability.

In addition to their therapeutic applications, these compounds are also valuable tools in basic research. They can be used to probe the structure and function of proteins, investigate cellular signaling pathways, and develop new diagnostic methods. The ability to precisely control the chemical structure of these molecules through synthetic modifications makes them indispensable for advancing our understanding of complex biological systems.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid typically involves a series of well-established organic reactions, including coupling reactions, deprotection steps, and functional group transformations. These processes require careful optimization to ensure high yields and purity, making it essential for researchers to have a deep understanding of synthetic chemistry principles.

In conclusion, CAS No. 2171730-56-4, or 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-enoic acid, represents a versatile and important compound in modern medicinal chemistry. Its unique structural features and functional groups make it an invaluable tool for both research and development applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing our understanding of biological processes and developing innovative therapeutic strategies.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.